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Compound of Interest

Compound Name: Pentafluorobenzene

Cat. No.: B134492 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety and handling precautions for

pentafluorobenzene (C₆HF₅), a versatile fluorinated aromatic compound utilized in organic

synthesis, advanced materials science, and as a solvent in various chemical processes.[1][2]

Adherence to these guidelines is critical to ensure the safety of laboratory personnel and the

protection of the environment.

Chemical and Physical Properties
Pentafluorobenzene is a colorless to light yellow liquid with a faint, sweet odor.[1] It is

characterized by high thermal stability, low reactivity, and chemical inertness, making it a

valuable component in high-temperature reactions and as a non-reactive solvent.[1][2]

However, it is also highly flammable and possesses specific hazards that necessitate careful

handling.[1][3]

Table 1: Physical and Chemical Properties of Pentafluorobenzene
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Property Value

Molecular Formula C₆HF₅[1][4][5]

Molecular Weight 168.07 g/mol [2][4][5]

CAS Number 363-72-4[1][4][5]

Appearance Colorless to light yellow liquid[1][2][6]

Odor Faint, sweet odor[1]

Melting Point -48 °C (-54.4 °F)[2][4][5][6]

Boiling Point 85 °C (185 °F)[2][4][5][6]

Flash Point 10 °C (50 °F) - Closed Cup[4][5]

Density 1.514 g/mL at 25 °C[6][7]

Vapor Density 5.80 (Air = 1.0)[4][8]

Solubility in Water Insoluble[1][3][6]

Stability Stable under normal conditions.[1][4][6]

Hazard Identification and Classification
Pentafluorobenzene is classified as a hazardous substance with multiple risk factors.

Understanding these hazards is the first step toward safe handling.

Table 2: GHS Hazard Classification for Pentafluorobenzene
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor[9][10]

Acute Toxicity, Oral 4
H302: Harmful if swallowed[9]

[10]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[4]

[9]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[4]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation[4][9]

Hazardous to the Aquatic

Environment, Long-term

Hazard

3
H412: Harmful to aquatic life

with long lasting effects[9]

Primary Hazards:

Flammability: Pentafluorobenzene is a highly flammable liquid and vapor.[1][3][9] Vapors

are heavier than air and may travel considerable distances to a source of ignition and flash

back.[4][5]

Health Hazards: It is harmful if swallowed, causes skin and serious eye irritation, and may

cause respiratory irritation.[4][9][11] The toxicological properties have not been fully

investigated.[3]

Environmental Hazards: It is harmful to aquatic organisms and may cause long-term adverse

effects in the aquatic environment.[9]

Safe Handling and Storage Protocols
Strict adherence to safe handling and storage procedures is mandatory when working with

pentafluorobenzene.
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Engineering Controls
Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation of vapors.[9][12] Ensure that eyewash stations and safety

showers are readily accessible and in close proximity to the workstation.[4][5][8]

Ignition Sources: All sources of ignition, including open flames, sparks, and hot surfaces,

must be eliminated from the work area.[1][9] Use explosion-proof electrical, ventilating, and

lighting equipment.[4][8][9]

Static Discharge: Take precautionary measures against static discharges.[4][5][9] All metal

parts of equipment must be grounded to prevent the ignition of vapors by static electricity.[4]

[5] Use non-sparking tools.[4][9]

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with the specific experimental procedure

should be conducted to determine the appropriate level of PPE.

Table 3: Recommended Personal Protective Equipment (PPE)
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Body Part Protection
Specifications and
Remarks

Eyes/Face
Safety glasses with side

shields or chemical goggles.[9]

Contact lenses may pose a

special hazard as they can

absorb and concentrate

irritants.[9] A written policy on

contact lens use should be

established.[9]

Skin
Chemical-resistant gloves

(e.g., Viton®, PVC).[5][9]

The breakthrough time of the

glove material must be

considered.[5][9] Always

inspect gloves before use.[5]

Wear appropriate protective

clothing, such as a lab coat or

overalls, to prevent skin

exposure.[5][9][12] An apron

may be necessary for larger

quantities.[9]

Respiratory

Not typically required for small-

scale laboratory use with

adequate ventilation.

For large-scale use,

emergencies, or if exposure

limits are exceeded, a

NIOSH/MSHA or European

Standard EN 136 approved

respirator should be used.[4][5]

Footwear
Safety footwear or safety

gumboots (e.g., Rubber).[9]

Non-sparking safety or

conductive footwear should be

considered.[9]

Storage
Store in a tightly closed, original container in a cool, dry, and well-ventilated area designated

for flammable liquids.[1][5][9]

Keep away from heat, sparks, open flames, and other ignition sources.[1][9]
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Store away from incompatible materials, particularly strong oxidizing agents.[1][4][6]

Protect containers from physical damage and check regularly for leaks.[9]

DO NOT store in pits, depressions, basements, or areas where vapors may be trapped.[9]

Experimental Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of

pentafluorobenzene in a laboratory setting.
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Workflow for Safe Handling of Pentafluorobenzene

Preparation

Handling

Cleanup & Disposal

Storage

Conduct Risk Assessment

Select Appropriate PPE

Prepare Work Area (Fume Hood, Grounding)

Dispense Chemical

Proceed with caution

Perform Experiment

Decontaminate Glassware & Surfaces

After experiment completion Spill or Exposure?

Dispose of Waste

Store in Approved Location

Store remaining chemical

No

Administer First Aid & Seek Medical Attention

Yes
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Interconnected Safety Precautions for Pentafluorobenzene

Primary Hazards
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Safe Handling Practices
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Personal Protective Equipment
(Gloves, Goggles)

Environmental Hazard

Proper Storage

Personnel Safety Environmental Protection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.fishersci.it/store/msds?partNumber=11451688&countryCode=IT&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1366226.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/p5301
https://www.fishersci.com/store/msds?partNumber=AAA13948&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC5450_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Pentafluorobenzene
https://haz-map.com/Agents/8508
https://pim-resources.coleparmer.com/sds/85309.pdf
https://www.benchchem.com/product/b134492#safety-and-handling-precautions-for-pentafluorobenzene
https://www.benchchem.com/product/b134492#safety-and-handling-precautions-for-pentafluorobenzene
https://www.benchchem.com/product/b134492#safety-and-handling-precautions-for-pentafluorobenzene
https://www.benchchem.com/product/b134492#safety-and-handling-precautions-for-pentafluorobenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b134492?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

